Cas no 2418705-11-8 (3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde)

• Product Name: 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde
• CAS No: 2418705-11-8
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5678683
• PubChem ID: 165845839
• Update Time: 2025-06-10

3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2418705-11-8
• EN300-26630989
• 3-amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde
• 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde

• Inchi： 1S/C11H15NOS/c1-6-9(4-13)7(2)11(12)8(3)10(6)5-14/h4,14H,5,12H2,1-3H3
• InChI Key： ZABMMPUCLFCEIG-UHFFFAOYSA-N
• SMILES： SCC1C(C)=C(C=O)C(C)=C(C=1C)N

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Additional information on 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde

Exploring the Properties and Applications of 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde (CAS No. 2418705-11-8)

In the realm of organic chemistry, 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde (CAS No. 2418705-11-8) stands out as a compound of significant interest due to its unique structural features and versatile applications. This aromatic aldehyde, characterized by its amino and sulfanylmethyl functional groups, has garnered attention in pharmaceutical research, material science, and synthetic chemistry. Its molecular framework, combining electron-donating and electron-withdrawing substituents, makes it a valuable intermediate for designing novel compounds with tailored properties.

The compound's CAS No. 2418705-11-8 is often searched by researchers seeking reliable suppliers or detailed spectroscopic data. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such structurally complex molecules. For instance, its potential role in catalysis or as a ligand precursor aligns with the growing demand for sustainable synthetic methodologies. Additionally, the amino and aldehyde functionalities offer opportunities for further derivatization, enabling the creation of libraries for high-throughput screening in drug development.

From a synthetic perspective, 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde exemplifies the convergence of multicomponent reactions and regioselective modifications. Its trimethyl-substituted benzene core enhances steric stability, while the sulfanylmethyl group introduces reactivity toward nucleophilic or oxidative transformations. Such attributes are particularly relevant in the context of click chemistry and bioconjugation, where selective functionalization is paramount. Researchers frequently inquire about its solubility, stability under various pH conditions, and compatibility with common reagents, reflecting its practical utility in diverse experimental setups.

The compound's relevance extends to material science, where its aromaticity and functional groups contribute to the design of organic semiconductors or metal-organic frameworks (MOFs). Questions about its thermal stability and photophysical properties are common among scientists exploring its use in optoelectronic devices. Moreover, its potential as a fluorescence probe or sensor scaffold aligns with the increasing focus on molecular sensing technologies for environmental or biomedical applications.

In summary, 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde (CAS No. 2418705-11-8) represents a multifaceted compound bridging organic synthesis, pharmaceutical innovation, and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas emphasizing sustainability and precision chemistry. As interdisciplinary collaborations grow, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.